Cas no 97102-44-8 (2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans-)

• Product Name: 2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans-
• CAS No: 97102-44-8
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 751184
• Update Time: 2024-01-31

2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans-
• 2H-Pyran-2-propanol, tetrahydro-3-hydroxy-, trans- (9CI)

• Inchi： 1S/C8H16O3/c9-5-1-4-8-7(10)3-2-6-11-8/h7-10H,1-6H2/t7-,8+/m1/s1
• InChI Key： HNQSVHWZABMZAE-SFYZADRCSA-N
• SMILES： [C@@H]1(CCCO)OCCC[C@H]1O

Computed Properties

• Exact Mass: 160.11
• Monoisotopic Mass: 160.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 298.8±20.0 °C(Predicted)
• pka: 14.45±0.40(Predicted)